Cas no 2138533-52-3 (2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid)

• Product Name: 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid
• CAS No: 2138533-52-3
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• CID: 5796416
• PubChem ID: 165496600
• Update Time: 2025-06-08

2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid
• 2138533-52-3
• EN300-1139535

• Inchi： 1S/C8H9FO2S/c1-4-3-12-5(2)6(4)7(9)8(10)11/h3,7H,1-2H3,(H,10,11)
• InChI Key： AYYDCBSUJFLPMK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C(C(=O)O)F)=C1C

Computed Properties

• Exact Mass: 188.03072886g/mol
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid

Introduction to 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid (CAS No. 2138533-52-3)

2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid, identified by the chemical identifier CAS No. 2138533-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluoroacetic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiophene ring substituted with dimethyl groups at the 2 and 4 positions, further modified by a fluoroacetic acid moiety at the 3-position of the thiophene ring. Such structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The significance of 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid lies in its potential as a building block for the synthesis of novel bioactive molecules. Thiophene derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The introduction of a fluorine atom into the acetic acid moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity, allowing researchers to predict and optimize the properties of compounds like 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid more efficiently.

In the context of contemporary pharmaceutical research, CAS No. 2138533-52-3 has been explored for its potential applications in the development of antiviral and anticancer agents. The thiophene ring's ability to interact with biological targets such as proteins and nucleic acids makes it an attractive scaffold for designing molecules with specific therapeutic effects. For instance, studies have shown that thiophene-based compounds can modulate pathways involved in viral replication and tumor growth. The presence of fluoro substituents further enhances these interactions by improving binding affinity and reducing susceptibility to metabolic degradation. This has led to increased interest in fluoroacetic acid derivatives as candidates for next-generation therapeutics.

One of the most compelling aspects of 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more complex molecules through various functional group transformations. For example, its carboxylic acid group can be esterified or amidated to introduce additional pharmacological properties. Similarly, the fluoro substituent provides opportunities for further derivatization, such as halogen exchange or cross-coupling reactions, which are commonly employed in medicinal chemistry to optimize drug-like characteristics. These synthetic possibilities make CAS No. 2138533-52-3 a valuable asset for research laboratories focused on developing novel pharmaceuticals.

The pharmacological profile of 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid is still being actively investigated, but preliminary studies suggest promising applications in several therapeutic areas. Researchers have observed that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and oxidative stress. These findings align with the growing interest in developing small-molecule modulators that can target pathways associated with chronic diseases such as diabetes and neurodegenerative disorders. Additionally, the compound's ability to cross the blood-brain barrier has raised eyebrows among neuroscientists exploring new treatments for central nervous system disorders.

From a regulatory perspective, compounds like CAS No. 2138533-52-3 must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on toxicity, pharmacokinetics, and pharmacodynamics before approving a new drug candidate. The synthesis and characterization of 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and quality throughout the development process. This ensures that researchers can rely on reproducible results when conducting experiments with this compound.

The role of computational tools in studying CAS No. 2138533-52-3 cannot be overstated. Advanced software packages enable researchers to predict molecular properties such as solubility, permeability, and binding affinity with remarkable accuracy. These predictions can guide experimental design by identifying promising derivatives early in the discovery process. Furthermore, machine learning algorithms trained on large datasets of bioactive compounds have been developed to identify patterns that correlate with therapeutic efficacy. By leveraging these computational resources, scientists can accelerate their search for new drug candidates based on structures like 2-(2,4-dimethylthiophen-3-yl)-2-fluoroacetic acid.

In conclusion,CAS No 213853355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633355257633 represents a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent candidate for further exploration， offering opportunities to develop novel therapeutics targeting various diseases。 As research continues， it is likely that more applications will emerge， solidifying its place as an important molecule in medicinal chemistry。